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Compound of Interest

Compound Name: 1,2,3-Triphenyl-2-propanol

CAS No.: 5472-27-5

Cat. No.: B15936236

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive structural comparison of four key isomers of

triphenylpropanol: 1,1,3-triphenylpropan-1-ol, 1,2,2-triphenylpropan-1-ol, 1,1,2-triphenylpropan-

1-ol, and 1,2,3-triphenylpropan-1-ol. The distinct placement of the three phenyl groups and the

hydroxyl moiety along the propane backbone results in significant differences in their

spectroscopic and potential crystallographic characteristics. Understanding these structural

nuances is critical for applications in medicinal chemistry, materials science, and synthetic

organic chemistry.

Structural and Spectroscopic Comparison
The structural variations among the triphenylpropanol isomers directly influence their

spectroscopic signatures. While detailed experimental data for all isomers is not uniformly

available in the public domain, a comparative analysis based on known principles of

spectroscopy and data for related compounds allows for a comprehensive overview.

Table 1: Comparison of Triphenylpropanol Isomers[1]
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Isomer Structure Key Structural Features

1,1,3-Triphenylpropan-1-ol (C₆H₅)₂C(OH)CH₂CH₂C₆H₅
Tertiary alcohol with a C1

quaternary stereocenter.

1,2,2-Triphenylpropan-1-ol C₆H₅CH(OH)C(C₆H₅)₂CH₃

Secondary alcohol with a C1

stereocenter adjacent to a C2

quaternary center. Highly

sterically hindered.

1,1,2-Triphenylpropan-1-ol (C₆H₅)₂C(OH)CH(C₆H₅)CH₃
Tertiary alcohol with a C1

quaternary stereocenter.

1,2,3-Triphenylpropan-1-ol
C₆H₅CH₂CH(C₆H₅)CH(OH)C₆

H₅

Secondary alcohol with two

stereocenters.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The proton (¹H) and carbon-¹³ (¹³C) NMR spectra are highly sensitive to the electronic

environment of the nuclei. The number of signals, their chemical shifts (δ), and splitting

patterns (multiplicity) provide a detailed map of the molecular structure.

Expected ¹H NMR Characteristics:

Aromatic Protons: All isomers will exhibit complex multiplets in the aromatic region (typically

δ 7.0-7.5 ppm) corresponding to the protons of the three phenyl groups.

Aliphatic Protons: The chemical shifts and multiplicities of the propanol backbone protons will

be highly diagnostic. For instance, the methine proton (-CH(OH)-) in secondary alcohols like

1,2,2- and 1,2,3-triphenylpropan-1-ol is expected to appear as a distinct signal, the chemical

shift of which is influenced by the neighboring phenyl groups.[2] In tertiary alcohols such as

1,1,3- and 1,1,2-triphenylpropan-1-ol, the absence of a proton on the hydroxyl-bearing

carbon will be a key differentiator.

Hydroxyl Proton: The hydroxyl (-OH) proton signal is typically a broad singlet, and its

chemical shift can vary depending on concentration and solvent.[2]

Expected ¹³C NMR Characteristics:
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Aromatic Carbons: A series of signals in the downfield region (typically δ 125-150 ppm) will

correspond to the carbons of the phenyl rings.

Carbinol Carbon: The carbon atom bonded to the hydroxyl group (-C-OH) will have a

characteristic chemical shift in the range of δ 60-90 ppm. The exact position will depend on

whether it is a secondary or tertiary carbinol carbon.[3]

Aliphatic Carbons: The remaining carbons of the propane chain will appear in the upfield

region of the spectrum.

Table 2: Summary of Expected NMR Data

Isomer
Expected ¹H NMR Key
Signals (non-aromatic)

Expected ¹³C NMR Key
Signals

1,1,3-Triphenylpropan-1-ol
Two methylene triplets, one

broad OH singlet.

One quaternary carbinol

carbon, two methylene

carbons, multiple aromatic

carbons.

1,2,2-Triphenylpropan-1-ol

One methine singlet/doublet,

one methyl singlet, one broad

OH singlet.

One methine carbinol carbon,

one quaternary carbon, one

methyl carbon, multiple

aromatic carbons.

1,1,2-Triphenylpropan-1-ol

One methine quartet/multiplet,

one methyl doublet, one broad

OH singlet.

One quaternary carbinol

carbon, one methine carbon,

one methyl carbon, multiple

aromatic carbons.

1,2,3-Triphenylpropan-1-ol

Two methine multiplets, one

methylene multiplet, one broad

OH singlet.

Two methine carbons (one

carbinol), one methylene

carbon, multiple aromatic

carbons.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying functional groups. The key absorption bands

for triphenylpropanol isomers are associated with the hydroxyl and aromatic C-H bonds.
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O-H Stretch: A strong, broad absorption band in the region of 3200-3600 cm⁻¹ is

characteristic of the hydroxyl group involved in hydrogen bonding.[4]

C-O Stretch: The position of the C-O stretching vibration, typically in the 1000-1260 cm⁻¹

range, can help distinguish between primary, secondary, and tertiary alcohols.[5][6] Tertiary

alcohols, like 1,1,3- and 1,1,2-triphenylpropan-1-ol, are expected to show this band at a

higher wavenumber compared to secondary alcohols like 1,2,2- and 1,2,3-triphenylpropan-1-

ol.[7]

Aromatic C-H Stretch: Absorptions just above 3000 cm⁻¹ are indicative of the C-H bonds in

the phenyl rings.

Aromatic C=C Bending: Characteristic bands in the 1450-1600 cm⁻¹ region arise from the

C=C stretching vibrations within the aromatic rings.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For triphenylpropanol isomers, electron ionization (EI) would likely lead to a

molecular ion peak (M⁺) and several characteristic fragment ions.

Molecular Ion Peak: The molecular ion peak would confirm the molecular weight of the

isomer (C₂₁H₂₀O, MW = 288.38 g/mol ).

Fragmentation Pattern: The fragmentation will be driven by the stability of the resulting

carbocations. Common fragmentation pathways for alcohols include dehydration (loss of

H₂O) and alpha-cleavage (cleavage of the C-C bond adjacent to the oxygen). The

fragmentation patterns are expected to differ significantly between the isomers due to the

varying substitution patterns and the potential for rearrangements to form stable, resonance-

stabilized carbocations. For these polyaromatic compounds, fragmentation will likely involve

the loss of phenyl and benzyl groups.[8][9][10]

Experimental Protocols
General Synthesis of Triphenylpropanol Isomers via
Grignard Reaction
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A common and versatile method for the synthesis of tertiary and secondary alcohols is the

Grignard reaction.[1][11][12] The specific triphenylpropanol isomer can be synthesized by

choosing the appropriate carbonyl compound and Grignard reagent.

General Procedure:[13][14]

Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium

turnings are placed under an inert atmosphere (e.g., argon or nitrogen). A solution of the

appropriate aryl or alkyl halide (e.g., bromobenzene or benzyl chloride) in anhydrous diethyl

ether or tetrahydrofuran (THF) is added dropwise to initiate the reaction. The reaction

mixture is typically stirred and refluxed to ensure complete formation of the Grignard reagent.

Reaction with Carbonyl Compound: The solution of the Grignard reagent is cooled in an ice

bath. A solution of the appropriate ketone or aldehyde (e.g., benzophenone, 1-phenyl-2-

propanone) in anhydrous ether or THF is added dropwise with continuous stirring.

Workup: After the addition is complete, the reaction mixture is stirred for a specified time at

room temperature or gentle reflux. The reaction is then quenched by the slow addition of a

saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts are

washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and the

solvent is removed under reduced pressure. The crude product is then purified by

recrystallization or column chromatography.

Table 3: Retrosynthetic Analysis for Triphenylpropanol Isomers via Grignard Reaction
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Target Isomer
Possible Carbonyl
Precursor

Grignard Reagent

1,1,3-Triphenylpropan-1-ol 3-Phenylpropiophenone Phenylmagnesium bromide

Benzophenone
2-Phenylethylmagnesium

bromide

1,2,2-Triphenylpropan-1-ol 2,2-Diphenylpropanal Phenylmagnesium bromide

1-Phenyl-2-propanone
Phenylmagnesium bromide (2

eq.)

1,1,2-Triphenylpropan-1-ol 1,2-Diphenyl-1-propanone Phenylmagnesium bromide

Benzophenone
1-Phenylethylmagnesium

bromide

1,2,3-Triphenylpropan-1-ol 2,3-Diphenylpropanal Phenylmagnesium bromide

1,3-Diphenyl-2-propanone Phenylmagnesium bromide

Spectroscopic Characterization
2.2.1. NMR Spectroscopy[15]

Sample Preparation: A small amount of the purified triphenylpropanol isomer (typically 5-10

mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. A small

amount of tetramethylsilane (TMS) may be added as an internal standard (δ 0.00 ppm).

Data Acquisition: The ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR

spectrometer.

Data Processing: The resulting free induction decay (FID) is Fourier transformed, and the

spectrum is phase- and baseline-corrected. Chemical shifts are referenced to the internal

standard.

Infrared (IR) Spectroscopy[9]
Sample Preparation: For a solid sample, a small amount is finely ground with potassium

bromide (KBr) and pressed into a thin pellet. Alternatively, a Nujol mull can be prepared. For
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a liquid sample, a thin film can be placed between two salt (e.g., NaCl or KBr) plates.

Data Acquisition: The IR spectrum is recorded using a Fourier-transform infrared (FTIR)

spectrometer. A background spectrum of the empty sample holder (or KBr pellet without the

sample) is first recorded and subtracted from the sample spectrum.

Mass Spectrometry[16]
Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

Ionization: The sample is ionized, commonly using electron ionization (EI) at 70 eV.

Mass Analysis: The resulting ions are separated according to their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The abundance of each ion is measured by a detector, and the data is presented

as a mass spectrum.

Crystallographic Analysis
Obtaining a single crystal suitable for X-ray diffraction is a critical yet often challenging step for

definitive structural elucidation.[11]

General Workflow for Single-Crystal X-ray Diffraction:
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Workflow for Single-Crystal X-ray Diffraction Analysis
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Figure 1: A generalized workflow for the determination of a small molecule's crystal structure.
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Experimental Protocol for Crystallization:

Solvent Selection: A range of solvents and solvent mixtures are screened to find a system in

which the compound has moderate solubility.

Crystal Growth: Common methods for growing single crystals include:

Slow Evaporation: The compound is dissolved in a suitable solvent to near saturation, and

the solvent is allowed to evaporate slowly in a loosely covered container.

Vapor Diffusion: A solution of the compound is placed in a small open vial, which is then

placed in a larger sealed container with a more volatile solvent in which the compound is

less soluble. The vapor of the more volatile solvent slowly diffuses into the solution,

reducing the solubility of the compound and promoting crystallization.

Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled

to induce crystallization.

Crystal Selection and Mounting: A well-formed single crystal of appropriate size is selected

under a microscope and mounted on a goniometer head for data collection.

Data Collection and Structure Refinement:

Data is collected on a single-crystal X-ray diffractometer. The resulting diffraction pattern is

used to determine the unit cell parameters and the space group. The structure is then solved

using direct methods or Patterson methods and refined to obtain the final atomic coordinates,

bond lengths, bond angles, and other crystallographic parameters.

Conclusion
The structural elucidation of triphenylpropanol isomers requires a combination of synthetic

chemistry and advanced analytical techniques. While general protocols provide a framework,

the specific experimental conditions for synthesis and characterization need to be optimized for

each isomer. The data presented in this guide, based on established spectroscopic principles

and available information on related structures, serves as a valuable resource for researchers

in the field. The definitive three-dimensional structure of these isomers awaits successful

single-crystal X-ray diffraction studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b15936236?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15936236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

